4-Ethyl-2-methoxy-6-nitrophenol

• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 4-ethyl-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C9H11NO4/c1-3-6-4-7(10(12)13)9(11)8(5-6)14-2/h4-5,11H,3H2,1-2H3
• InChI Key: LQVDDIJGYUUSDS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-]

Description

4-Ethyl-2-methoxy-6-nitrophenol is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of fuming nitric acid (12.1 ml; s.g. 1.5) in glacial acetic acid (120 ml) was added in one portion to a stirred solution of 4-ethyl-2-methoxyphenol (41.7 g) in dry dichloromethane (800 ml). After 1 minute the solution was washed with water (3×300 ml), and the organic layer was dried over anhydrous sodium sulphate and evaporated in vacuo to give an orange crystalline residue. This was recrystallised from a mixture of methanol and water to give 4-ethyl-2-methoxy-6-nitrophenol (31.3 g), m.p. 59°-61° C.